![molecular formula C8H9NO3 B1592040 Methyl 2-amino-6-hydroxybenzoate CAS No. 64241-01-6](/img/structure/B1592040.png)
Methyl 2-amino-6-hydroxybenzoate
Overview
Description
“Methyl 2-amino-6-hydroxybenzoate” is a chemical compound with the molecular formula C8H9NO3 . It is used as an intermediate in the synthesis of metabolites of Bentazon, a selective post-emergence herbicide .
Molecular Structure Analysis
The molecular structure of “this compound” has been determined by single crystal X-ray diffraction . It crystallizes in the orthorhombic space group P212121 . The Density Functional Theory (DFT) has been used to compute HOMO–LUMO energy levels, predict the reactivity of substituents (NH2 and OH), and determine the nucleophilic character of these two groups .Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 167.162 Da . Its physical and chemical properties such as density, boiling point, vapor pressure, enthalpy of vaporization, flash point, index of refraction, molar refractivity, and molar volume have been predicted .Scientific Research Applications
Antitumor Properties
Methyl 2-amino-6-hydroxybenzoate, also known as 6-hydroxymethylbenzo[a]pyrene, has shown significant applications in antitumor research. Studies like Kashiyama et al. (1999) in "Journal of Medicinal Chemistry" have identified this compound as a major metabolite in cancer cell lines, with differential uptake and metabolism potentially underlying its selective profile of anticancer activity (Kashiyama et al., 1999). Similarly, Chua et al. (2000) in "Cancer Research" highlighted the role of Cyp1A1 in modulating the antitumor properties of similar compounds, where 6-hydroxymethylbenzo[a]pyrene was identified as the main inactive metabolite (Chua et al., 2000).
Cosmetic and Pharmaceutical Applications
In the realm of cosmetics and pharmaceuticals, methyl 4-hydroxybenzoate, closely related to this compound, has been extensively studied. Sharfalddin et al. (2020) in "PLoS ONE" discussed its role as an antimicrobial agent used in cosmetics, personal-care products, and as a food preservative (Sharfalddin et al., 2020). Moreover, Soni et al. (2002) in "Food and Chemical Toxicology" evaluated the health aspects of methyl paraben, a derivative of hydroxybenzoic acid, which is used for similar purposes (Soni et al., 2002).
Environmental Impact
Concerning environmental impact, Haman et al. (2015) in "Water Research" reviewed the occurrence, fate, and behavior of parabens (esters of para-hydroxybenzoic acid) in aquatic environments, providing insights into the environmental implications of such compounds (Haman et al., 2015). Additionally, Lanzafame et al. (2017) in "Molecules" studied the degradation of methyl 2-aminobenzoate (methyl anthranilate) under specific conditions, highlighting the environmental degradation pathways (Lanzafame et al., 2017).
Safety and Hazards
The safety data sheet for “Methyl 2-amino-6-hydroxybenzoate” indicates that it is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It is combustible, harmful if swallowed, and harmful to aquatic life . Personal protective equipment/face protection should be worn and adequate ventilation should be ensured .
Properties
IUPAC Name |
methyl 2-amino-6-hydroxybenzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO3/c1-12-8(11)7-5(9)3-2-4-6(7)10/h2-4,10H,9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZDGFJYGNNWRKC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CC=C1O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30615409 | |
Record name | Methyl 2-amino-6-hydroxybenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30615409 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
64241-01-6 | |
Record name | Methyl 2-amino-6-hydroxybenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30615409 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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